Cas no 143236-04-8 ((+)-isolariciresinol 3alpha-O-beta-D-glucopyranoside)

• Product Name: (+)-isolariciresinol 3alpha-O-beta-D-glucopyranoside
• CAS No: 143236-04-8
• MF: C₂₆H₃₄O₁₁
• MW: 522.541569232941
• CID: 2081734
• PubChem ID: 44560003
• Update Time: 2025-08-01

(+)-isolariciresinol 3alpha-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (+)-isolariciresinol 3alpha-O-beta-D-glucopyranoside
• (+)-isolariciresinol-3alpha-O-beta-D-
• (+)-isolariciresinyl-9'-O-beta-D-glucopyranoside
• (4,9,4',9'-tetrahydroxy-3,3'-dimethoxy-8beta,8'alpha,7'beta-cyclolignan)-9'-O-beta-D-glucopyranoside
• (-)-Isolariciresinol 3a-O-β-D-glucopyranoside
• (-)-Isolariciresinol 9'-O-glucoside
• DTXSID901255152
• 143236-04-8
• beta-D-Glucopyranoside, [(1R,2S,3S)-1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-6-methoxy-2-naphthalenyl]methyl
• CHEMBL459617
• (2R,3R,4S,5S,6R)-2-[[(1R,2S,3S)-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-6-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• AKOS040761895
• (-)-Isolariciresinol 3alpha-O-beta-D-glucopyranoside
• FS-6897
• (-)-Isolariciresinol 3I+/--O-I(2)-D-glucopyranoside
• CS-0149314

• Inchi： 1S/C26H34O11/c1-34-19-6-12(3-4-17(19)29)22-15-8-18(30)20(35-2)7-13(15)5-14(9-27)16(22)11-36-26-25(33)24(32)23(31)21(10-28)37-26/h3-4,6-8,14,16,21-33H,5,9-11H2,1-2H3/t14-,16-,21-,22-,23-,24+,25-,26-/m1/s1
• InChI Key： AHYOMNWKYGMYMB-PBJGOBETSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C[C@H]1[C@H](C2C=CC(=C(C=2)OC)O)C2C=C(C(=CC=2C[C@@H]1CO)OC)O

Computed Properties

• Exact Mass: 522.21011190g/mol
• Monoisotopic Mass: 522.21011190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Color/Form: Powder

(+)-isolariciresinol 3alpha-O-beta-D-glucopyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides